4-Bromo-2-hydroxybenzamide
Overview
Description
4-Bromo-2-hydroxybenzamide is an important raw material and intermediate used in organic synthesis, Pharmaceuticals, agrochemicals, and dyestuffs . It has a molecular formula of C7H6BrNO and a molecular weight of 200.033 .
Synthesis Analysis
The synthesis of 4-Bromo-2-hydroxybenzamide involves dissolving it in DMF, then adding 2-(trifluoromethyl) benzyl bromide and K2CO3, and reacting at 50°C for 6 hours .Molecular Structure Analysis
The molecular structure of 4-Bromo-2-hydroxybenzamide consists of 11 heavy atoms and 6 aromatic heavy atoms . The carbonyl bond length increases with the increase of the dielectric constant of the solvent and with the decrease of the carbonyl frequency .Physical And Chemical Properties Analysis
4-Bromo-2-hydroxybenzamide is a solid at room temperature . It has a molar refractivity of 44.26 and a topological polar surface area (TPSA) of 63.32 Ų . It has a high gastrointestinal absorption and is BBB permeant .Scientific Research Applications
Medicinal Chemistry
4-Bromo-2-hydroxybenzamide: exhibits properties that make it a candidate for drug development. Its high GI absorption and BBB permeability suggest potential for central nervous system-active drugs . Moreover, its non-substrate nature for P-gp and non-inhibitory profile against common CYP enzymes indicate a lower risk of drug-drug interactions .
Chemical Biology
In chemical biology, this compound could be used as a building block for the synthesis of more complex molecules. Its reactive amide group and the presence of a bromine atom allow for further functionalization through various organic reactions .
Material Science
The compound’s solid state and stability at room temperature make it suitable for the synthesis of novel polymeric materials. Researchers could explore its incorporation into polymers to impart specific characteristics like flame retardancy due to the presence of bromine .
Analytical Chemistry
4-Bromo-2-hydroxybenzamide: can be used as a standard or reference compound in chromatographic and spectroscopic methods, such as HPLC and NMR, due to its well-defined structure and purity .
Pharmacokinetics
Its physicochemical properties, such as molar refractivity and topological polar surface area (TPSA), are valuable for studying pharmacokinetic behavior, predicting drug-likeness, and modeling absorption, distribution, metabolism, and excretion (ADME) profiles .
Environmental Science
The compound’s safety profile, including hazard statements like H315 (causing skin irritation), H319 (causing serious eye irritation), and H335 (may cause respiratory irritation), necessitates research into its environmental impact and degradation pathways .
Synthetic Organic Chemistry
As a synthetic intermediate, 4-Bromo-2-hydroxybenzamide can be utilized in the creation of diverse organic compounds. Its bromine atom is particularly useful in cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules .
Computational Chemistry
The compound’s known InChI Key and molecular weight are essential for computational studies, including molecular docking and in silico screening for potential biological activity .
Safety and Hazards
4-Bromo-2-hydroxybenzamide is classified under the GHS07 hazard class . It has hazard statements H315-H319-H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Mechanism of Action
Target of Action
It is known to be an organic intermediate and can be used in the synthesis of various compounds .
Mode of Action
As an organic intermediate, it likely interacts with other compounds during synthesis processes .
Biochemical Pathways
As an intermediate, it may participate in various chemical reactions, contributing to the formation of complex molecules .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is bbb permeant .
Result of Action
As an intermediate, its primary role is likely in the synthesis of other compounds .
Action Environment
It is recommended to be stored in a dry room at normal temperature .
properties
IUPAC Name |
4-bromo-2-hydroxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO2/c8-4-1-2-5(7(9)11)6(10)3-4/h1-3,10H,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUYVEVLBOGNWOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)O)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30279505 |
Source
|
| Record name | 4-bromo-2-hydroxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30279505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-hydroxybenzamide | |
CAS RN |
5428-40-0 |
Source
|
| Record name | 4-Bromo-2-hydroxybenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5428-40-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-2-hydroxybenzamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005428400 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC12928 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=12928 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-bromo-2-hydroxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30279505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzamide, 4-bromo-2-hydroxy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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